Cas no 944896-76-8 (6-Bromo-2-(chloromethyl)imidazo[1,2-a]pyrimidine)

6-Bromo-2-(chloromethyl)imidazo[1,2-a]pyrimidine structure
944896-76-8 structure
Product Name:6-Bromo-2-(chloromethyl)imidazo[1,2-a]pyrimidine
CAS No:944896-76-8
MF:C7H5BrClN3
MW:246.491698980331
MDL:MFCD09995273
CID:1095458
PubChem ID:72210900
Update Time:2025-04-20

6-Bromo-2-(chloromethyl)imidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-(chloromethyl)imidazo[1,2-a]pyrimidine
    • AB55779
    • COJRNIODABUBOS-UHFFFAOYSA-N
    • 6-bromo-2-chloromethylimidazo[1,2-a]pyrimidine
    • AKOS022190140
    • 944896-76-8
    • SCHEMBL18037417
    • 6-bromo-2-(chloromethyl)-Imidazo[1,2-a]pyrimidine
    • DB-219738
    • AT41693
    • MDL: MFCD09995273
    • Inchi: 1S/C7H5BrClN3/c8-5-2-10-7-11-6(1-9)4-12(7)3-5/h2-4H,1H2
    • InChI Key: COJRNIODABUBOS-UHFFFAOYSA-N
    • SMILES: BrC1C=NC2=NC(CCl)=CN2C=1

Computed Properties

  • Exact Mass: 244.93554g/mol
  • Monoisotopic Mass: 244.93554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (4.7 g/l) (25 º C),

6-Bromo-2-(chloromethyl)imidazo[1,2-a]pyrimidine Pricemore >>

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